Cas no 26628-88-6 (1H-Indole-3-ethanamine,N,N-diethyl-2-methyl-)

• Product Name: 1H-Indole-3-ethanamine,N,N-diethyl-2-methyl-
• CAS No: 26628-88-6
• MF: C₁₅H₂₂N₂
• MW: 230.348583698273
• CID: 277406
• PubChem ID: 33561
• Update Time: 2025-04-19

1H-Indole-3-ethanamine,N,N-diethyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-ethanamine,N,N-diethyl-2-methyl-
• N,N-diethyl-2-(2-methyl-1H-indol-3-yl)ethanamine
• SSF4F77CV3
• 2-ME-DET
• SCHEMBL20970934
• 3-(2-(Diethylamino)ethyl)-2-methylindole
• Q4596894
• N,N-Diethyl-2-methyl-1H-indole-3-ethanamine
• DTXSID30181174
• DIETHYL(2-(2-METHYL-1H-INDOL-3-YL)ETHYL)AMINE
• BRN 0166959
• INDOLE, 3-(2-(DIETHYLAMINO)ETHYL)-2-METHYL-
• UNII-SSF4F77CV3
• 5-22-10-00158 (Beilstein Handbook Reference)
• 26628-88-6

• Inchi： 1S/C15H22N2/c1-4-17(5-2)11-10-13-12(3)16-15-9-7-6-8-14(13)15/h6-9,16H,4-5,10-11H2,1-3H3
• InChI Key： VVUATPWGKMGHGM-UHFFFAOYSA-N
• SMILES： N(CC)(CC)CCC1=C(C)NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 230.17846
• Monoisotopic Mass: 230.178299
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 19
• XLogP3: 3.5

Experimental Properties

• Density: 1.027
• Boiling Point: 374°Cat760mmHg
• Flash Point: 180°C
• Refractive Index: 1.585
• PSA: 19.03